Cas no 81316-78-1 (1-nitrotriphenylene)

• Product Name: 1-nitrotriphenylene
• CAS No: 81316-78-1
• MF: C₁₈H₁₁NO₂
• MW: 273.285444498062
• CID: 1803640
• PubChem ID: 157366
• Update Time: 2025-04-21

1-nitrotriphenylene Chemical and Physical Properties

Names and Identifiers

• 1-nitrotriphenylene
• triphenylene, 1-nitro-
• DS-016181
• CHEMBL167721
• DTXSID70231046
• 81316-78-1
• SCHEMBL1684003
• 1-Nitro-triphenylene

• MDL： MFCD01617921
• Inchi： 1S/C18H11NO2/c20-19(21)17-11-5-10-16-14-7-2-1-6-12(14)13-8-3-4-9-15(13)18(16)17/h1-11H
• InChI Key： HCZVRRQDPKTLAK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C2C3C=CC=CC=3C3C=CC=CC=3C2=1)=O

Computed Properties

• Exact Mass: 273.078978594g/mol
• Monoisotopic Mass: 273.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 45.8Ų